Cas no 122289-05-8 (9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-)
122289-05-8 structure
Product Name:9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-
CAS No:122289-05-8
MF:C10H10FN5O3
MW:267.216504573822
CID:161227
PubChem ID:6441200
Update Time:2025-04-19
9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-
- (2R,3S,4S,5Z)-2-(6-aminopurin-9-yl)-5-(fluoromethylidene)oxolane-3,4-diol
- 4',5'-didehydro-5'-deoxy-5'-fluoroadenosine
- 4,5-Dddfa
- 4',5'-Didehydro-5'-deoxy-5'-fluoroarabinosyladenosine
- 9-[(4Z)-5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(5-deoxy-5-fluoro-beta-D-threo-pent-4-enofuranosyl)-, (Z)-
- Mdl 28842
- Mdl-28842
- CHEMBL2051969
- 122289-05-8
- SCHEMBL8990576
- BDBM50229043
-
- Inchi: 1S/C10H10FN5O3/c11-1-4-6(17)7(18)10(19-4)16-3-15-5-8(12)13-2-14-9(5)16/h1-3,6-7,10,17-18H,(H2,12,13,14)/b4-1-/t6-,7+,10-/m1/s1
- InChI Key: NAWIFPQLACUTSO-MXGDDHKLSA-N
- SMILES: F/C=C1/[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O/1)O)O
Computed Properties
- Exact Mass: 267.076767
- Monoisotopic Mass: 267.076767
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 119
- XLogP3: -1.6
Experimental Properties
- Density: 1.99
- Boiling Point: 577.7°Cat760mmHg
- Flash Point: 303.2°C
- Refractive Index: 1.834
9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
122289-05-8 (9H-Purin-6-amine,9-[(4Z)-5-deoxy-5-fluoro-b-D-threo-pent-4-enofuranosyl]-) Related Products
- 119244-37-0(Adenosine, 4',5'-didehydro-5'-deoxy-5'-fluoro-, (4'Z)-)
- 122261-61-4(Adenosine, 4',5'-didehydro-5'-deoxy-5',5'-difluoro-)
- 71647-05-7(9-(5,6-dideoxyhex-4-enofuranosyl)-9H-purin-6-amine)
- 141041-36-3(Adenosine, 4',5'-didehydro-5'-deoxy-5'-fluoro-)
- 71647-14-8(9H-Purin-6-amine,9-(5,6-dideoxy-b-D-erythro-hex-4-enofuranosyl)-,(Z)- (9CI))
- 2004-04-8(Decoyinine)
- 59676-20-9(Adenosine, 4',5'-didehydro-2',5'-dideoxy-)
- 119244-38-1(Adenosine, 4',5'-didehydro-5'-deoxy-5'-fluoro-, (4'E)-)
- 140898-58-4(Adenosine, 4',5'-didehydro-5'-deoxy-5',5'-difluoro-2',3'-O-(1-methylethylidene)- (9CI))
- 20535-04-0( )
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